N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide

• IUPAC Name: N-[4-[2-(5-methyl-1H-indol-3-yl)ethylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C19H21N3O3S/c1-13-3-8-19-18(11-13)15(12-20-19)9-10-21-26(24,25)17-6-4-16(5-7-17)22-14(2)23/h3-8,11-12,20-21H,9-10H2,1-2H3,(H,22,23)
• InChI Key: KKKRSURCGYWYCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2CCNS(=O)(=O)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• Solubility: 33.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide, also known as MI-773, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. MI-773 has been extensively studied for its ability to inhibit the activity of the p53-MDM2 interaction, which is a key pathway in regulating cell growth and survival.

Mechanism of Action

N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide binds to the hydrophobic pocket of MDM2, which is the protein responsible for regulating the activity of p53. By binding to MDM2, N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide prevents the interaction between MDM2 and p53, which leads to the stabilization and activation of p53. The activation of p53 induces cell cycle arrest and apoptosis in cancer cells, which ultimately leads to the inhibition of tumor growth.
Biochemical and Physiological Effects:
N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to induce apoptosis in cancer cells by activating the p53 pathway. In addition, N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to inhibit tumor growth in preclinical studies. However, N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide has also been shown to have off-target effects on other proteins in the cell, which may limit its therapeutic potential.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide is its potency as an inhibitor of the p53-MDM2 interaction. N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to be a highly effective inhibitor of this pathway in preclinical studies. However, N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide also has limitations in lab experiments due to its off-target effects on other proteins in the cell. This may make it difficult to study the specific effects of N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide on the p53 pathway.

Future Directions

There are many potential future directions for the study of N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide. One area of research is the development of N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide as a therapeutic agent for cancer treatment. Preclinical studies have shown promising results, and further research is needed to determine the safety and efficacy of N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide in clinical trials. Another area of research is the development of new inhibitors of the p53-MDM2 interaction that may have fewer off-target effects than N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide. This may lead to the development of more effective and specific inhibitors of this pathway. Additionally, further research is needed to understand the specific biochemical and physiological effects of N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide on cancer cells and other proteins in the cell.

Scientific Research Applications

N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. The p53-MDM2 interaction is a key pathway in regulating cell growth and survival, and the inhibition of this pathway has been shown to induce apoptosis in cancer cells. N-[4-({[2-(5-methyl-1H-indol-3-yl)ethyl]amino}sulfonyl)phenyl]acetamide has been shown to be a potent inhibitor of the p53-MDM2 interaction, and has been tested in preclinical studies for the treatment of various types of cancer, including breast cancer, lung cancer, and leukemia.